2-((3,4-Dimethylbenzyl)amino)-2-oxoethyl 2-methylbenzoate

• IUPAC Name: [2-[(3,4-dimethylphenyl)methylamino]-2-oxoethyl] 2-methylbenzoate
• InChI: InChI=1S/C19H21NO3/c1-13-8-9-16(10-15(13)3)11-20-18(21)12-23-19(22)17-7-5-4-6-14(17)2/h4-10H,11-12H2,1-3H3,(H,20,21)
• InChI Key: PWMFLOZRGYGTDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNC(=O)COC(=O)C2=CC=CC=C2C)C
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• CAS No.: 1241981-38-3

Description

2-((3,4-Dimethylbenzyl)amino)-2-oxoethyl 2-methylbenzoate is a useful research compound. Its molecular formula is C19H21NO3 and its molecular weight is 311.381. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis Methodologies

Chemoselective Methylation A study demonstrates the chemoselective methylation of functionalized anilines using dimethyl carbonate over NaY faujasite, achieving high selectivity towards mono-N-methylation without concurrent O-methylation or N-/O-methoxy carbonylation side processes (Selva, Tundo, & Perosa, 2003). This research underscores the precision achievable in modifying molecular structures, which could be relevant for derivatives of "2-((3,4-Dimethylbenzyl)amino)-2-oxoethyl 2-methylbenzoate."

Corrosion Inhibition

Corrosion Inhibition on Mild Steel

The efficiency of Schiff base derivatives as corrosion inhibitors on mild steel in sulfuric acid solution has been investigated, showing significant inhibition efficiency, which suggests potential applications for related compounds in protecting industrial materials (Al-amiery et al., 2014). This indicates the broader applicability of similar compounds in corrosion protection.

Potential as Biological Precursors

Synthesis of Tetrahydrobenzo[b]pyrans and Pyrano[2,3-c]pyrazoles

Research on the synthesis of novel compounds like tetrahydrobenzo[b]pyrans and pyrano[2,3-c]pyrazoles using a novel catalyst suggests potential pathways for developing pharmacologically active derivatives of "this compound" (Maleki & Ashrafi, 2014).

Antitumor Properties of Benzothiazoles

Studies on benzothiazoles reveal their potent antitumor properties, suggesting that structural analogs, potentially including "this compound," could be explored for their biological activities (Bradshaw et al., 2002).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is being used.